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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

Essential Safety and Handling Guide for (E)-5-
Tetradecene
This guide provides immediate, essential safety and logistical information for handling (E)-5-
Tetradecene in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining operational

and disposal plans.

(E)-5-Tetradecene is a long-chain alkene. While specific safety data for this compound is

limited, the following guidance is based on information for the closely related and structurally

similar compound, 1-Tetradecene, and general best practices for handling volatile and

flammable organic compounds.

Chemical and Physical Properties
A summary of the known physical and chemical properties of (E)-5-Tetradecene and the

related 1-Tetradecene are provided below for reference. This data is crucial for understanding

the substance's behavior and potential hazards.
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Property (E)-5-Tetradecene 1-Tetradecene

Molecular Formula C14H28[1][2][3] C14H28

Molecular Weight ~196.37 g/mol [1][2][3][4] 196.37 g/mol

Appearance Liquid Liquid

Boiling Point ~250 °C[1] 252 - 254 °C

Melting Point Not available 5.5 °C

Flash Point Not available 102 °C (closed cup)

Density ~0.8 g/cm³ at 20 °C[1] 0.762 g/cm³ at 20 °C

Solubility in Water
0.0139 mg/L @ 25 °C

(estimated)[5]
Not available

Autoignition Temperature Not available 235 °C[6]

Explosive Limits Not available
Lower: 0.5 %(V), Upper: 6.5 %

(V)

Hazard Identification and Personal Protective
Equipment (PPE)
(E)-5-Tetradecene should be handled with care, assuming it presents hazards similar to other

alkenes. The primary hazards include flammability and potential aspiration toxicity.

Hazard Statements:

H304: May be fatal if swallowed and enters airways.[7][8]

Repeated exposure may cause skin dryness or cracking.[6]

Recommended Personal Protective Equipment (PPE):
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PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[9]
To prevent skin contact.

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a splash

hazard.[9][10]

To protect eyes and face from

splashes.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or in case of

splash risk, chemical-resistant

coveralls or an apron should

be worn.[9]

To prevent skin exposure.

Respiratory Protection

Not typically required for small-

scale laboratory use with

adequate ventilation. If vapors

are not adequately controlled,

a NIOSH-approved respirator

with organic vapor cartridges

should be used.[11]

To prevent inhalation of

vapors.

Experimental Protocols: Handling, Storage, and
Disposal
Handling:

Ventilation: Always handle (E)-5-Tetradecene in a well-ventilated area, preferably within a

chemical fume hood.[11]

Avoid Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[11] This

compound is combustible and its vapors can form explosive mixtures with air upon intense

heating.
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Grounding: For transfers of larger quantities, ensure containers are properly grounded to

prevent static discharge.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Wash

hands thoroughly after handling.

Storage:

Container: Store in a tightly closed, original container.

Conditions: Keep in a cool, dry, and well-ventilated area.[11]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[11]

Inert Atmosphere: For long-term storage or to maintain purity, consider storing under an inert

gas as the material may be air-sensitive.

Disposal:

Waste Classification: This material, if disposed of, may be considered a hazardous waste.

Consult local, state, and federal regulations for proper disposal.

Disposal Method: Dispose of contents and container to an approved waste disposal plant.

Do not mix with other waste. Do not allow to enter drains or waterways.

Container Disposal: Handle uncleaned containers as you would the product itself.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water/shower. If

irritation persists, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Inhalation

Move person to fresh air. If not breathing, give

artificial respiration.[6] If symptoms persist, call

a physician.

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[6] If vomiting

occurs naturally, have the victim lean forward to

reduce the risk of aspiration.

Fire

Use dry chemical, carbon dioxide (CO2), or

foam to extinguish. Wear self-contained

breathing apparatus (SCBA) and full protective

gear.[11]

Accidental Release

Ensure adequate ventilation. Remove all

sources of ignition. Absorb spill with inert

material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.

Workflow for Handling (E)-5-Tetradecene
Caption: Workflow for the safe handling of (E)-5-Tetradecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O4595500&productDescription=TETRADECANE+CERT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b196200?utm_src=pdf-body
https://www.benchchem.com/product/b196200?utm_src=pdf-body
https://www.benchchem.com/product/b196200?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy (E)-5-Tetradecene (EVT-413006) | 41446-66-6 [evitachem.com]

2. (E)-5-Tetradecene｜lookchem [lookchem.com]

3. 5-Tetradecene, (E)- [webbook.nist.gov]

4. 5-Tetradecene, (5E)- | C14H28 | CID 5353013 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. (E)-5-tetradecene, 41446-66-6 [thegoodscentscompany.com]

6. fishersci.com [fishersci.com]

7. qatarenergy.qa [qatarenergy.qa]

8. scribd.com [scribd.com]

9. youtube.com [youtube.com]

10. hazmatschool.com [hazmatschool.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling (E)-5-
Tetradecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196200#personal-protective-equipment-for-handling-
e-5-tetradecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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